Cas no 2287298-38-6 (3-(Phenylmethoxycarbonylaminomethyl)-1-benzothiophene-2-carboxylic acid)

• Product Name: 3-(Phenylmethoxycarbonylaminomethyl)-1-benzothiophene-2-carboxylic acid
• CAS No: 2287298-38-6
• MF: C₁₈H₁₅NO₄S
• MW: 341.38100361824
• CID: 6318551
• PubChem ID: 137942583
• Update Time: 2025-08-03

3-(Phenylmethoxycarbonylaminomethyl)-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(benzyloxy)carbonyl]amino}methyl)-1-benzothiophene-2-carboxylic acid
• 3-(Phenylmethoxycarbonylaminomethyl)-1-benzothiophene-2-carboxylic acid
• EN300-6747987
• 2287298-38-6

• Inchi： 1S/C18H15NO4S/c20-17(21)16-14(13-8-4-5-9-15(13)24-16)10-19-18(22)23-11-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,19,22)(H,20,21)
• InChI Key： CYTAHRRJURMEQP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(CNC(=O)OCC2C=CC=CC=2)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 341.07217913g/mol
• Monoisotopic Mass: 341.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 104Ų

Additional information on 3-(Phenylmethoxycarbonylaminomethyl)-1-benzothiophene-2-carboxylic acid

3-(Phenylmethoxycarbonylaminomethyl)-1-benzothiophene-2-carboxylic Acid: A Comprehensive Overview

The compound 3-(Phenylmethoxycarbonylaminomethyl)-1-benzothiophene-2-carboxylic acid (CAS No. 2287298-38-6) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzothiophene derivatives, which have garnered considerable attention due to their unique structural properties and versatile applications. The molecule's structure incorporates a benzothiophene ring system, a carboxylic acid group, and a phenylmethoxycarbonylaminomethyl substituent, making it a complex yet intriguing compound for research and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the efficiency of the synthesis process but also ensure high purity and structural integrity of the final product. The incorporation of the phenylmethoxycarbonylaminomethyl group into the benzothiophene framework introduces unique electronic and steric properties, which are pivotal in determining the compound's reactivity and functionality.

One of the most promising applications of 3-(Phenylmethoxycarbonylaminomethyl)-1-benzothiophene-2-carboxylic acid lies in its potential as a pharmaceutical intermediate. The compound's structure is amenable to further functionalization, enabling the development of novel drug candidates with enhanced bioavailability and efficacy. For instance, researchers have explored its utility in designing anti-inflammatory agents and antioxidants, capitalizing on its ability to modulate cellular signaling pathways.

In addition to its pharmacological applications, this compound has also found relevance in the field of materials science. Its aromatic system and functional groups make it a suitable candidate for constructing advanced materials such as organic semiconductors and functional polymers. Recent studies have demonstrated its potential as a building block for developing high-performance organic electronics, where its electronic properties play a crucial role in device functionality.

The study of 3-(Phenylmethoxycarbonylaminomethyl)-1-benzothiophene-2-carboxylic acid has also extended into the realm of environmental chemistry. Researchers have investigated its degradation pathways under various environmental conditions, shedding light on its ecological impact and biodegradability. These studies are essential for ensuring the sustainable use of such compounds in industrial and pharmaceutical settings.

From a toxicological perspective, understanding the safety profile of this compound is paramount. Recent toxicity studies have focused on evaluating its potential cytotoxicity, genotoxicity, and acute toxicity in experimental models. These investigations are critical for establishing safe handling practices and regulatory compliance when working with this compound.

In conclusion, 3-(Phenylmethoxycarbonylaminomethyl)-1-benzothiophene-2-carboxylic acid (CAS No. 2287298-38-6) represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a valuable asset in both academic and industrial settings. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions in medicine, materials science, and beyond.